5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(3,5-dichlorophenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-9-3-8(4-10(15)6-9)7-1-2-12(16)11(5-7)13(17)18/h1-6H,(H,17,18)
• InChI Key: BNJWGWKEKAFEKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)Cl)Cl)C(=O)O)F
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID50691280
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261965-85-8

Description

5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% (5-DCFBA-95) is a fluorinated benzoic acid derivative with a wide range of applications in the fields of scientific research and laboratory experiments. Its versatility and potential make 5-DCFBA-95 a valuable tool for scientists and researchers.

Mechanism of Action

The mechanism of action of 5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% is not well understood. However, it is known to act as an inhibitor of certain enzymes, such as cytochrome P450. It is also known to interact with certain proteins, such as cyclooxygenase-2, and to modulate the activity of certain transcription factors. Additionally, 5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% has been shown to interact with certain receptors, such as the GABA-A receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% are not well understood. However, it has been shown to affect the activity of certain enzymes, proteins, and receptors, as mentioned above. Additionally, 5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% has been shown to have anticonvulsant, anti-inflammatory, and antioxidant properties.

Advantages and Limitations for Lab Experiments

5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive and widely available compound, and it is relatively easy to synthesize. Additionally, it is a versatile compound that can be used in a variety of applications. However, there are some limitations to its use. It is not particularly stable, and it is not soluble in many solvents.

Future Directions

There are a variety of potential future directions for 5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95%. It could be further studied to better understand its mechanism of action and its biochemical and physiological effects. Additionally, it could be used to develop new materials for use in electronics, electrochemistry, and photovoltaics. It could also be used in the synthesis of a variety of dyes, pigments, and other materials. Finally, it could be used to develop new pharmaceuticals, agrochemicals, and polymers.

Synthesis Methods

5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% can be synthesized from 5-chloro-2-fluorobenzoic acid (5-CFBA) and 3,5-dichlorophenol (3,5-DCP). The reaction of 5-CFBA with 3,5-DCP in the presence of a base such as potassium carbonate or potassium hydroxide produces 5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% as a white crystalline solid. The reaction is typically carried out in an aqueous solution at a temperature of between 40 and 50 degrees Celsius. The reaction is complete within 24 hours and yields a 95% pure product.

Scientific Research Applications

5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in the development of new materials for use in electronics, electrochemistry, and photovoltaics. Additionally, 5-(3,5-Dichlorophenyl)-2-fluorobenzoic acid, 95% has been used in the synthesis of a variety of dyes, pigments, and other materials.